3-(2-Aminocyclohexyl)propanoic acid hydrochloride
Description
3-(2-Aminocyclohexyl)propanoic acid hydrochloride, also known as ACPC, is an amino acid derivative that has been widely studied for its potential therapeutic applications in various neurological disorders. ACPC is a chiral compound with two enantiomers, (R)-ACPC and (S)-ACPC. The (R)-enantiomer has been found to be more potent than the (S)-enantiomer in certain applications.
Scientific Research Applications
Metabolism and Excretion Studies : A study on the metabolism and excretion of cis- and trans-4-hydroxycyclohexylacetic acid in humans identified these compounds as tyrosine metabolites. This research highlights the importance of understanding the metabolic pathways and excretion mechanisms of cyclohexyl-related compounds, which could be relevant for studying the metabolism of "3-(2-Aminocyclohexyl)propanoic acid hydrochloride" (Niederwieser, Wadman, & Danks, 1978).
Environmental Exposure and Biomonitoring : Another study on the environmental exposure to the plasticizer 1,2-cyclohexane dicarboxylic acid, diisononyl ester (DINCH) in U.S. adults, showcases the application of monitoring environmental exposure to cyclohexane derivatives. Understanding the presence and impact of such compounds in the environment and human body could be relevant for assessing the environmental and health implications of related compounds, including "3-(2-Aminocyclohexyl)propanoic acid hydrochloride" (Silva et al., 2013).
Therapeutic Applications : Research into therapeutic applications of similar compounds, such as the study on 3-amino-1-propanesulfonic acid for Alzheimer's disease, could provide a framework for exploring the therapeutic potential of "3-(2-Aminocyclohexyl)propanoic acid hydrochloride". These studies focus on the compound's ability to bind to specific targets or pathways, offering insights into how related compounds could be developed for therapeutic use (Aisen et al., 2006).
Radiation Dosimetry and Biodistribution : The biodistribution and radiation dosimetry study of anti-18F-FACBC, a synthetic amino acid analog, in humans indicates the importance of understanding the distribution and radiation burden of synthetic amino acids in medical applications, such as imaging. This research could serve as a reference point for studies on the distribution and safety of "3-(2-Aminocyclohexyl)propanoic acid hydrochloride" in similar contexts (Nye et al., 2007).
properties
IUPAC Name |
3-(2-aminocyclohexyl)propanoic acid;hydrochloride |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H17NO2.ClH/c10-8-4-2-1-3-7(8)5-6-9(11)12;/h7-8H,1-6,10H2,(H,11,12);1H |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
MONBJNZNUKSTOE-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(C(C1)CCC(=O)O)N.Cl |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H18ClNO2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
207.70 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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